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Compound of Interest

Compound Name: 1,3-Dichloro-1,1-difluoropropane

Cat. No.: B1294485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the known solvent properties of

dichlorodifluoropropane isomers and detailed experimental protocols for their determination.

Due to the limited availability of comprehensive experimental data for all isomers, this

document combines reported values with standardized methodologies for in-house

characterization.

Introduction to Dichlorodifluoropropane Isomers as
Solvents
Dichlorodifluoropropane isomers, with the chemical formula C₃H₄Cl₂F₂, represent a class of

halogenated hydrocarbons. The specific placement of chlorine and fluorine atoms on the

propane backbone results in various isomers, each with distinct physical and chemical

properties.[1] These properties, such as boiling point, density, and polarity, directly influence

their suitability as solvents in various applications, including chemical synthesis, extractions,

and formulations. The unique combination of chlorine and fluorine atoms can impart a balance

of solvency for a range of organic compounds while maintaining relatively low flammability.
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The following table summarizes the available quantitative data for various

dichlorodifluoropropane isomers. It is important to note that experimentally verified data for all

isomers is not readily available in the public domain. Where experimental data is lacking,

computed or estimated values are provided and clearly noted. Researchers are encouraged to

verify these properties experimentally using the protocols outlined in this document.

Property
1,1-dichloro-2,2-
difluoropropane

1,2-dichloro-1,2-
difluoropropane

1,3-dichloro-1,1-
difluoropropane

Molecular Formula C₃H₄Cl₂F₂ C₃H₄Cl₂F₂ C₃H₄Cl₂F₂

Molecular Weight (

g/mol )
148.96[2] 148.97[3] 148.96[4]

Boiling Point (°C) Not Available 79[3] Not Available

Density (g/cm³) 1.367[5] Not Available Not Available

Calculated XLogP3 2.6[2] Not Available 2.5[4]

Refractive Index Not Available Not Available Not Available

Viscosity (cP at 20°C) Not Available Not Available Not Available

Solubility in Water
Poorly soluble

(expected)[6]

Poorly soluble

(expected)

Poorly soluble

(expected)

Solubility in Organic

Solvents
Soluble (expected)[6] Soluble (expected) Soluble (expected)

Note: "Not Available" indicates that the data was not found in the searched literature.

Researchers are advised to determine these properties experimentally. The XLogP3 value is a

computed measure of hydrophobicity.

Experimental Protocols
The following are detailed protocols for determining key solvent properties of

dichlorodifluoropropane isomers.

Determination of Boiling Point

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dichloro-2_2-difluoropropane
http://www.stenutz.eu/chem/solv6.php?name=1,2-dichloro-1,2-difluoropropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dichloro-1_1-difluoropropane
http://www.stenutz.eu/chem/solv6.php?name=1,2-dichloro-1,2-difluoropropane
http://www.stenutz.eu/chem/solv6.php?name=1,1-dichloro-2,2-difluoropropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dichloro-2_2-difluoropropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dichloro-1_1-difluoropropane
https://www.evitachem.com/product/evt-1206915
https://www.evitachem.com/product/evt-1206915
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[7][8]

Apparatus:

Heating mantle or oil bath

Round-bottom flask

Condenser

Thermometer (-10 to 110°C)[7]

Boiling chips

Distillation head

Receiving flask

Procedure:

Place a small volume (e.g., 5-10 mL) of the dichlorodifluoropropane isomer into the round-

bottom flask and add a few boiling chips.

Assemble the distillation apparatus with the thermometer bulb positioned just below the side

arm of the distillation head.[9]

Begin heating the flask gently.

Record the temperature at which the liquid begins to boil and a steady stream of condensate

is observed on the thermometer.[8] This temperature is the boiling point.

For high accuracy, the distillation should be carried out slowly to ensure thermal equilibrium

between the liquid and vapor phases.[9]

Determination of Density
Density is the mass per unit volume of a substance. The ASTM D3505 standard test method

can be adapted for this purpose.[10][11][12]
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Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance (accurate to ±0.1 mg)

Constant temperature water bath

Thermometer

Procedure:

Clean and dry the pycnometer thoroughly and record its empty mass.

Calibrate the pycnometer by filling it with deionized water of a known temperature and

density and record the mass.

Empty and dry the pycnometer.

Fill the pycnometer with the dichlorodifluoropropane isomer.

Place the filled pycnometer in the constant temperature water bath (e.g., 20°C) until it

reaches thermal equilibrium.

Adjust the volume of the liquid to the calibration mark, ensuring no air bubbles are present.

Dry the outside of the pycnometer and record its mass.

Calculate the density using the formula: Density = (mass of liquid) / (volume of pycnometer).

Determination of Viscosity
Viscosity is a measure of a fluid's resistance to flow. For low-viscosity solvents, a capillary

viscometer is suitable.

Apparatus:

Ubbelohde or similar capillary viscometer
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Constant temperature water bath

Stopwatch

Pipette

Procedure:

Clean and dry the viscometer thoroughly.

Pipette a precise volume of the dichlorodifluoropropane isomer into the viscometer.

Place the viscometer in the constant temperature water bath and allow it to equilibrate.

By applying suction or pressure, draw the liquid up through the capillary tube to above the

upper timing mark.

Release the pressure/suction and measure the time it takes for the liquid meniscus to fall

from the upper to the lower timing mark.

Repeat the measurement at least three times and calculate the average flow time.

The kinematic viscosity can be calculated using the viscometer constant. The dynamic

viscosity is the product of the kinematic viscosity and the density of the liquid.

Determination of Solubility
Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at

a specific temperature.[13]

Apparatus:

Test tubes or small vials

Analytical balance

Vortex mixer or shaker bath[14]

Temperature-controlled incubator or water bath
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Spatula

Procedure:

Add a known volume or mass of the dichlorodifluoropropane isomer (the solvent) to a series

of test tubes.[13]

Incrementally add a known mass of the solute to be tested to each test tube.[15]

After each addition, cap the test tube and agitate it vigorously at a constant temperature until

the solute dissolves completely.[13]

Continue adding the solute until a saturated solution is formed, indicated by the presence of

undissolved solid.[15]

The solubility can be expressed as the mass of solute per volume or mass of solvent.

For quantitative analysis, the saturated solution can be filtered and the concentration of the

solute in the filtrate determined using an appropriate analytical technique (e.g., UV-Vis

spectroscopy, HPLC).[16]

Logical Workflow for Solvent Selection
The following diagram illustrates a logical workflow for selecting a suitable

dichlorodifluoropropane isomer as a solvent for a specific application.
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Define Application Requirements
(e.g., solubility, boiling point, safety)

Gather Physicochemical Data
(Experimental & Literature)

Perform Solubility Screening
with Target Solute

Evaluate Performance Metrics
(e.g., dissolution rate, yield)

Assess Safety & Environmental Impact
(e.g., toxicity, GWP)

Optimize Process Parameters
(e.g., temperature, concentration)

Final Solvent Selection

Click to download full resolution via product page

Caption: A logical workflow for the selection of a dichlorodifluoropropane isomer as a solvent.

This workflow begins with defining the critical parameters for the intended application.

Subsequently, available data on the isomers is collected and supplemented with experimental

solubility screening. The performance of the solvent-solute system is then evaluated, followed

by a crucial safety and environmental assessment. Finally, the process parameters are

optimized, leading to the final solvent selection. This systematic approach ensures that the
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chosen isomer is not only effective for the application but also meets the necessary safety and

environmental standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,3-Dichloro-1,1-difluoropropane | 819-00-1 | Benchchem [benchchem.com]

2. 1,1-Dichloro-2,2-difluoropropane | C3H4Cl2F2 | CID 14794048 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 1,2-dichloro-1,2-difluoropropane [stenutz.eu]

4. 1,3-Dichloro-1,1-difluoropropane | C3H4Cl2F2 | CID 69959 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 1,1-dichloro-2,2-difluoropropane [stenutz.eu]

6. Buy 1,2-Dichloro-1,1-difluoropropane (EVT-1206915) | 134190-52-6 [evitachem.com]

7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

8. cdn.juniata.edu [cdn.juniata.edu]

9. vernier.com [vernier.com]

10. store.astm.org [store.astm.org]

11. store.astm.org [store.astm.org]

12. standards.iteh.ai [standards.iteh.ai]

13. Measuring Solubility | Secondaire | Alloprof [alloprof.qc.ca]

14. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

15. sciencebuddies.org [sciencebuddies.org]

16. lup.lub.lu.se [lup.lub.lu.se]

To cite this document: BenchChem. [Application Notes and Protocols: Solvent Properties of
Dichlorodifluoropropane Isomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294485#solvent-properties-of-
dichlorodifluoropropane-isomers]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1294485?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1294485
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dichloro-2_2-difluoropropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dichloro-2_2-difluoropropane
http://www.stenutz.eu/chem/solv6.php?name=1,2-dichloro-1,2-difluoropropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dichloro-1_1-difluoropropane
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dichloro-1_1-difluoropropane
http://www.stenutz.eu/chem/solv6.php?name=1,1-dichloro-2,2-difluoropropane
https://www.evitachem.com/product/evt-1206915
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://store.astm.org/d3505-18.html
https://store.astm.org/d3505-96.html
https://standards.iteh.ai/catalog/standards/astm/bce81bb9-7b80-4733-a56b-f636468004bd/astm-d3505-962006
https://www.alloprof.qc.ca/en/students/vl/sciences/measuring-solubility-s1498
https://ntp.niehs.nih.gov/sites/default/files/iccvam/methods/acutetox/invidocs/phiiiprot/solphiii.pdf
https://www.sciencebuddies.org/science-fair-projects/project-ideas/Chem_p050/chemistry/saturated-solutions-measuring-solubility
https://lup.lub.lu.se/luur/download?func=downloadFile&recordOId=2117470&fileOId=2117482
https://www.benchchem.com/product/b1294485#solvent-properties-of-dichlorodifluoropropane-isomers
https://www.benchchem.com/product/b1294485#solvent-properties-of-dichlorodifluoropropane-isomers
https://www.benchchem.com/product/b1294485#solvent-properties-of-dichlorodifluoropropane-isomers
https://www.benchchem.com/product/b1294485#solvent-properties-of-dichlorodifluoropropane-isomers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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